1-Cyclopropylcyclohexane-1-carbaldehyde

• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 1-cyclopropylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C10H16O/c11-8-10(9-4-5-9)6-2-1-3-7-10/h8-9H,1-7H2
• InChI Key: LWBSIPOUISSAHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C=O)C2CC2

Description

1-Cyclopropylcyclohexane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclohexane ring substituted with a cyclopropyl group and a carbaldehyde moiety at the same carbon (C1). The cyclopropyl group introduces significant steric strain and electronic effects due to its rigid, three-membered ring structure.

Preparation Methods

The synthesis of 1-Cyclopropylcyclohexane-1-carbaldehyde can be achieved through several methods. One common approach involves the oxidation of primary alcohols to aldehydes. For instance, cyclohexanol can be oxidized using reagents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane to yield cyclohexanecarbaldehyde.

Industrial production methods may involve more scalable processes, such as catalytic hydrogenation or hydroformylation, to achieve the desired aldehyde functionality. These methods are optimized for higher yields and cost-effectiveness.

Chemical Reactions Analysis

1-Cyclopropylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The cyclopropyl group can participate in substitution reactions, where it can be replaced by other functional groups under appropriate conditions.

Addition: The aldehyde group can undergo nucleophilic addition reactions, forming products like alcohols or imines.

Common reagents and conditions for these reactions include acidic or basic environments, varying temperatures, and the presence of catalysts to facilitate the reactions.

Scientific Research Applications

1-Cyclopropylcyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for the exploration of various reaction mechanisms and pathways.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions, where its aldehyde group serves as a reactive site for enzymatic activity.

Medicine: Research into potential pharmaceutical applications may involve the compound as a building block for drug development, particularly in the design of molecules with specific biological activities.

Industry: It can be used in the production of fragrances, flavors, and other specialty chemicals due to its aldehyde functionality.

Mechanism of Action

The mechanism of action of 1-Cyclopropylcyclohexane-1-carbaldehyde largely depends on its functional groups. The aldehyde group is highly reactive and can form covalent bonds with nucleophiles, leading to the formation of various products. In biological systems, it may interact with enzymes or proteins, forming Schiff bases or other adducts that can alter the function of the target molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following structurally related compounds are compared to highlight key differences in substituents, physicochemical properties, and applications:

Table 1: Structural and Property Comparison

Compound Name	Molecular Formula	Substituent at C1	Molecular Weight (g/mol)	Key Data/Features
1-Cyclopropylcyclohexane-1-carbaldehyde	C₁₀H₁₄O	Cyclopropyl	150.22	High steric strain; potential reactivity in ring-opening reactions
1-Ethoxycyclohexane-1-carbaldehyde	C₉H₁₆O₂	Ethoxy (-OCH₂CH₃)	156.22	Predicted Collision Cross Section (CCS): 135.7–146.2 Ų (varies by adduct)
1-(4-Methoxyphenyl)cyclohexane-1-carbaldehyde	C₁₄H₁₈O₂	4-Methoxyphenyl	218.30	10+ synthetic route studies; aromatic conjugation enhances stability
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	C₉H₁₆O₂	2-Hydroxy-2-methylpropyl	156.22	Cyclobutane backbone; hydroxyl group enables hydrogen bonding
(1S,3R,4S)-4-Ethyl-3-methylcyclohexane-1-carbaldehyde	C₁₀H₁₈O	Ethyl (-CH₂CH₃), Methyl (-CH₃)	154.25	Stereochemical complexity; chiral centers influence biological activity

Structural and Electronic Differences

• Cyclopropyl vs. Ethoxy/Aryl Groups : The cyclopropyl group in the target compound imposes greater steric hindrance and ring strain compared to the ethoxy group in 1-ethoxycyclohexane-1-carbaldehyde or the planar 4-methoxyphenyl substituent . This strain may enhance reactivity in nucleophilic additions or cycloadditions.
• Carbaldehyde Positioning : All compounds share the carbaldehyde group at C1, but substituent electronic effects vary. For example, the electron-donating methoxy group in the 4-methoxyphenyl derivative stabilizes the aldehyde via resonance , whereas the cyclopropyl group’s inductive effects could polarize the carbonyl bond.

Physicochemical Properties

• Collision Cross Section (CCS) : The 1-ethoxy derivative exhibits CCS values ranging from 135.7–146.2 Ų depending on adducts (e.g., [M+H]⁺, [M+Na]⁺) . The cyclopropyl analog likely has a higher CCS due to its bulkier substituent, though experimental data is unavailable.
• Solubility and Stability : The hydroxyl group in the cyclobutane derivative improves aqueous solubility, while the 4-methoxyphenyl compound’s aromaticity enhances thermal stability .